2-Bromothieno[2,3-b]thiophene

• IUPAC Name: 5-bromothieno[2,3-b]thiophene
• InChI: InChI=1S/C6H3BrS2/c7-5-3-4-1-2-8-6(4)9-5/h1-3H
• InChI Key: DRHZNSHNAFMJJF-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC2=C1C=C(S2)Br
• Molecular Formula: C6H3BrS2
• DSSTOX Substance ID: DTXSID90179810
• Molecular Weight: 219.1 g/mol
• CAS RN: 25121-81-7

Description

Synthesis Analysis

The synthesis of 2-Bromothieno[2,3-b]thiophene derivatives involves multiple pathways. For example, 3,6-dialkoxythieno[3,2-b]thiophenes can be synthesized from 3,6-dibromothieno[3,2-b]thiophene through a series of steps including etherification and carbonylation processes (Hergué, Frère, & Roncali, 2011). Additionally, large-scale synthesis methods have been reported for thieno[3,2-b]thiophene and its derivatives, showcasing catalytic vapor-phase reactions and subsequent functionalizations (Fuller, Iddon, & Smith, 1997).

Molecular Structure Analysis

The molecular structure of this compound derivatives plays a crucial role in their electronic properties. For instance, studies have shown that the synthesis of specific derivatives leads to novel low band gap polymers characterized by cyclic voltammetry and electrochemical methods, highlighting the influence of molecular structure on electronic properties (Neef, Brotherston, & Ferraris, 1999).

Chemical Reactions and Properties

Chemical reactions involving this compound derivatives include bromination, lithiation, and cross-coupling reactions. These reactions facilitate the functionalization and further derivatization of the thiophene core. For example, bromination and lithium exchange reactions allow for the synthesis of various substituted thieno[3,2-b]thiophenes, demonstrating the compound's versatility in organic synthesis (Fuller, Iddon, & Smith, 1997).

Scientific Research Applications

• Synthetic Building Block in Organic Materials :

  • 2-Bromothieno[2,3-b]thiophene is used in the preparation of tetrathienoacene, a significant component in conjugated organic materials. A method has been developed that increases the total reaction yields in the synthesis of 3-bromothieno[3,2-b]thiophene and tetrathienoacene (Skorotetcky, Borshchev, & Ponomarenko, 2019).

• Ring-Opening Reactions for Polyfunctionalized Thiophenes :

  • The compound is involved in ring-opening reactions of lithiated thieno[3,2-b]thiophenes, leading to the production of derivatives such as 3-bromo-5-ethynylthiophene-4-thiol, which can be further manipulated (Fuller, Iddon, & Smith, 1999).

• Facilitating Various Substitution Reactions :

  • 2-Bromothieno[2,3-b][1]benzothiophen undergoes multiple substitution reactions like bromination, formylation, acetylation, nitration, and metalation, demonstrating its versatility in chemical transformations (Chapman, Hughes, & Scrowston, 1971).

• Drug Discovery Research :

  • The regioselective bromination of thieno[2,3-b]pyridine, resulting in 4-bromothieno[2,3-b]pyridine, highlights its potential as a building block in drug discovery research (Lucas, Moore, Donald, & Hawkins, 2015).

• Photodebromination Studies :

  • Studies on the UV irradiation of 2-bromothiophene have contributed to understanding the mechanism of photodebromination, an important reaction in organic photochemistry (Jeffries & Párkányi, 1976).

• Synthesis of Organic Semiconductors :

  • It is used in the synthesis of functionalized asymmetric linear acenes like tetraceno[2,3‐b]thiophene, which are key components in high-performance organic semiconductors (Tang, Reichardt, Okamoto, Miyaki, & Bao, 2008).

• Low Band Gap Conductive Polymers :

  • 2-Phenylthieno[3,4-b]thiophene, synthesized from 3,4-dibromothiophene, is utilized to create novel low band gap polymers for conductive applications (Neef, Brotherston, & Ferraris, 1999).

• Oligothiophene Synthesis for Photovoltaic Cells :

  • The regioselective metalation of 3-substituted thiophenes with bromothiophene and nickel catalyst leads to oligothiophene synthesis, essential for creating organic dye molecules used in photovoltaic cells (Tanaka, Tamba, Tanaka, Sugie, & Mori, 2011).

Safety and Hazards

While specific toxicity data for 2-Bromothieno[2,3-b]thiophene is limited, it is known that organic halogen compounds can potentially cause irritation and damage to the human body. Therefore, safety precautions should be taken when handling this compound. Avoid prolonged exposure, do not breathe dust or vapor, and avoid contact with skin, eyes, and clothing.

Future Directions

2-Bromothieno[2,3-b]thiophene is an important building block of conjugated organic materials and has potential applications in organic electronics devices such as organic field-effect transistors (OFETs), radio frequency identification (RFID), optical and chemical sensors, and more.